Pyrazine, 2-(bromomethyl)-5-(trifluoromethyl)-

• Molecular Formula: C6H4BrF3N2
• Molecular Weight: 241.01 g/mol
• IUPAC Name: 2-(bromomethyl)-5-(trifluoromethyl)pyrazine
• InChI: InChI=1S/C6H4BrF3N2/c7-1-4-2-12-5(3-11-4)6(8,9)10/h2-3H,1H2
• InChI Key: YIDPEXUZQRGQFZ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=CC(=N1)C(F)(F)F)CBr

Description

Pyrazine, 2-(bromomethyl)-5-(trifluoromethyl)- is a useful research compound. Its molecular formula is C6H4BrF3N2 and its molecular weight is 241.01 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-methyl-5-(trifluoromethyl)pyrazine (1 g) in trifluoromethylbenzene (10 ml) was added N-bromosuccinimide (1.21 g) at room temperature, and the mixture to was stirred at 90° C. for 30 min. To the obtained reaction mixture was added azobisisobutyronitrile (0.051 g), and the mixture was stirred at the same temperature for 7 hr. The reaction mixture was cooled and concentrated under reduced pressure, and the residue was purified by silica gel column chromatography (hexane/ethyl acetate) to give the title compound (404 mg).